N-benzyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide is a useful research compound. Its molecular formula is C17H15NO3 and its molecular weight is 281.311. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Activities
- Enzyme Inhibition: Some benzofuran derivatives have been synthesized and evaluated for their ability to inhibit 5-lipoxygenase, an enzyme involved in the inflammatory process. For instance, certain hydroxamic acids derived from benzofuran showed potent in vitro and in vivo activity as 5-lipoxygenase inhibitors (Ohemeng et al., 1994).
- Antimicrobial Properties: Benzofuran carboxamide derivatives were found to have excellent yields and displayed in vitro antibacterial activity against common pathogens such as S. aureus and E. coli (Idrees et al., 2020).
- Chemical Synthesis and Stability: Research into N-acyl derivatives of benzamide, including benzofuran derivatives, assessed their chemical stability and enzymatic hydrolysis, relevant for their potential use as prodrug forms for amides (Kahns & Bundgaard, 1991).
Supramolecular Chemistry and Drug Discovery
- Microwave-Assisted Synthesis: A practical method for the rapid synthesis of benzofuran-2-carboxamides was developed, facilitating drug discovery efforts by enabling the quick identification of biologically active compounds (Vincetti et al., 2016).
- Cholinesterase Inhibition: Certain benzofuran-2-carboxamide-N-benzyl pyridinium halide derivatives were synthesized and identified as potent butyrylcholinesterase inhibitors, suggesting their potential for treating diseases like Alzheimer's (Abedinifar et al., 2018).
Novel Chemical Entities and Antituberculosis Study
- Development of Bioactive Chemical Entities: New 3-(glycinamido)-benzofuran-2-carboxamide and 3-(β-alanamido)-benzofuran-2-carboxamide derivatives were synthesized and evaluated for their antimicrobial, anti-inflammatory, and antioxidant activities (Lavanya et al., 2017).
- Antituberculosis Potential: Research on the synthesis, molecular docking, and antituberculosis study of 3-methyl-1-benzofuran-2-carbohydrazide highlights the ongoing effort to discover novel treatments for tuberculosis (Thorat et al., 2016).
Safety and Hazards
Mechanism of Action
Target of Action
Benzofuran derivatives have been shown to have a wide range of biological and pharmacological activities . They are found in many drugs due to their versatility and unique physicochemical properties . .
Mode of Action
The mode of action of benzofuran derivatives can vary widely depending on the specific compound and its biological activity. Some benzofuran derivatives have been found to have anti-tumor, antibacterial, anti-oxidative, and anti-viral activities
Biochemical Pathways
Benzofuran compounds are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae
Result of Action
The molecular and cellular effects of a compound depend on its mode of action and the biochemical pathways it affects. Some benzofuran derivatives have been found to have significant cell growth inhibitory effects
Properties
IUPAC Name |
N-benzyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15NO3/c1-11-16(14-9-13(19)7-8-15(14)21-11)17(20)18-10-12-5-3-2-4-6-12/h2-9,19H,10H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNNNVWNONCUWGA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(O1)C=CC(=C2)O)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
281.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
853744-08-8 |
Source
|
Record name | N-benzyl-5-hydroxy-2-methyl-1-benzofuran-3-carboxamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.